Cas no 853792-27-5 (6-Bromo-2-fluoro-3-methoxybenzaldehyde)
853792-27-5 structure
Product Name:6-Bromo-2-fluoro-3-methoxybenzaldehyde
CAS No:853792-27-5
MF:C8H6BrFO2
MW:233.034445285797
MDL:MFCD09261251
CID:717212
PubChem ID:23157915
Update Time:2024-10-26
6-Bromo-2-fluoro-3-methoxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-2-fluoro-3-methoxybenzaldehyde
- Benzaldehyde,6-bromo-2-fluoro-3-methoxy-
- Benzaldehyde,6-bromo-2-fluoro-3-methoxy
- Benzaldehyde, 6-bromo-2-fluoro-3-methoxy-
- DA-36487
- AS-43182
- EN300-1725993
- 6-Bromo-2-fluoro-3-methoxybenzaldehyde, AldrichCPR
- OCLRVBOCPPDQHJ-UHFFFAOYSA-N
- Z1269147148
- DTXSID10631086
- SCHEMBL565717
- CS-0094653
- MFCD09261251
- AKOS022181570
- SY286452
- 853792-27-5
-
- MDL: MFCD09261251
- Inchi: 1S/C8H6BrFO2/c1-12-7-3-2-6(9)5(4-11)8(7)10/h2-4H,1H3
- InChI Key: OCLRVBOCPPDQHJ-UHFFFAOYSA-N
- SMILES: C(=O)C1=C(Br)C=CC(OC)=C1F
Computed Properties
- Exact Mass: 231.95400
- Monoisotopic Mass: 231.95352g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.601±0.06 g/cm3(Predicted)
- Boiling Point: 288.2±35.0 °C(Predicted)
- PSA: 26.30000
- LogP: 2.40930
6-Bromo-2-fluoro-3-methoxybenzaldehyde Security Information
- WGK Germany:3
- Storage Condition:under inert gas (nitrogen or Argon) at 2-8°C
6-Bromo-2-fluoro-3-methoxybenzaldehyde Customs Data
- HS CODE:2913000090
- Customs Data:
China Customs Code:
2913000090Overview:
2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%
6-Bromo-2-fluoro-3-methoxybenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC48737-1g |
6-Bromo-2-fluoro-3-methoxybenzaldehyde |
853792-27-5 | 98% | 1g |
£45.00 | 2025-02-21 | |
| Apollo Scientific | PC48737-5g |
6-Bromo-2-fluoro-3-methoxybenzaldehyde |
853792-27-5 | 98% | 5g |
£144.00 | 2025-02-21 | |
| Apollo Scientific | PC48737-10g |
6-Bromo-2-fluoro-3-methoxybenzaldehyde |
853792-27-5 | 98% | 10g |
£240.00 | 2025-02-21 | |
| TRC | B678730-50mg |
6-Bromo-2-fluoro-3-methoxybenzaldehyde |
853792-27-5 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B678730-100mg |
6-Bromo-2-fluoro-3-methoxybenzaldehyde |
853792-27-5 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B678730-500mg |
6-Bromo-2-fluoro-3-methoxybenzaldehyde |
853792-27-5 | 500mg |
$ 115.00 | 2022-06-06 | ||
| eNovation Chemicals LLC | Y1248790-5g |
6-Bromo-2-fluoro-3-methoxybenzaldehyde |
853792-27-5 | 97% | 5g |
$150 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1248790-10g |
6-Bromo-2-fluoro-3-methoxybenzaldehyde |
853792-27-5 | 97% | 10g |
$190 | 2024-06-07 | |
| abcr | AB335836-1 g |
6-Bromo-2-fluoro-3-methoxybenzaldehyde; 98% |
853792-27-5 | 1 g |
€178.00 | 2023-07-19 | ||
| abcr | AB335836-5 g |
6-Bromo-2-fluoro-3-methoxybenzaldehyde; 98% |
853792-27-5 | 5 g |
€450.00 | 2023-07-19 |
6-Bromo-2-fluoro-3-methoxybenzaldehyde Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
853792-27-5 (6-Bromo-2-fluoro-3-methoxybenzaldehyde) Related Products
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